Cas no 1805599-84-1 (Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate
• CAS No: 1805599-84-1
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885605
• Update Time: 2025-06-13

Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-16-9(15)7-4(11)2-5(8(12)13)14-6(7)3-10/h2,8H,3H2,1H3
• InChI Key： MKJCWCDABXSBDR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=C(C=C(C(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Introduction to Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS No. 1805599-84-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, represents a promising candidate for the development of novel therapeutic agents. The presence of both bromomethyl and difluoromethyl substituents in its molecular framework imparts distinct reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The bromomethyl group at the 2-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules. On the other hand, the difluoromethyl group at the 6-position enhances the metabolic stability and lipophilicity of the compound, attributes that are often sought after in drug candidates to improve their pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into drug molecules due to their ability to modulate biological activity and improve drug properties. The difluoromethyl group, in particular, has been extensively studied for its role in enhancing binding affinity and resistance to metabolic degradation. Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate exemplifies this trend, as it serves as a versatile building block for accessing fluorinated pyridine derivatives with potential therapeutic applications.

The carboxylate moiety at the 3-position of the pyridine ring provides an additional site for chemical modification, allowing for further derivatization to tailor the compound's biological activity. This structural versatility makes Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate a valuable asset in medicinal chemistry libraries. Researchers have leveraged this compound to develop novel scaffolds with activities ranging from anti-inflammatory to anticancer effects.

A notable area of research involving this compound is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate, scientists have been able to generate potent inhibitors that target specific kinases. These inhibitors have shown promise in preclinical studies, highlighting the compound's potential as a lead molecule for drug development.

The use of computational methods has also been instrumental in understanding the interactions between Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate and biological targets. Molecular modeling techniques have allowed researchers to predict how this compound might bind to proteins and other biomolecules, providing insights into its mechanism of action. These studies have not only enhanced our understanding of the compound's potential but also guided further optimization efforts.

In conclusion, Methyl 2-(bromomethyl)-6-(difluoromethyl)-4-flur